Cas no 947533-92-8 ( )

• Product Name: &nbsp
• CAS No: 947533-92-8
• MF: C₁₀H₁₀BrN₃
• MW: 252.110500812531
• CID: 869026
• PubChem ID: 45158519
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-(cyclopropylmethyl)-1H-imidazo[4,5-b]pyridine
• 6-Bromo-2-cyclopropylmethyl-3H-imidazo[4,5-b]pyridine
• 6-BROMO-2-(CYCLOPROPYLMETHYL)-3H-IMIDAZO[4,5-B]PYRIDINE
• DTXSID00669555
• AKOS010941715
• 947533-92-8
•  

• Inchi： 1S/C10H10BrN3/c11-7-4-8-10(12-5-7)14-9(13-8)3-6-1-2-6/h4-6H,1-3H2,(H,12,13,14)
• InChI Key： YMPMQAWXZHCMMU-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=1)NC(CC1CC1)=N2

Computed Properties

• Exact Mass: 251.00600
• Monoisotopic Mass: 251.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 2.67290